Cas no 173305-11-8 (1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene)

• Product Name: 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene
• CAS No: 173305-11-8
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD18918324
• CID: 4704337
• Update Time: 2025-10-31

1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-((2-Bromobenzyl)oxy)-1,4-dimethylbenzene
• 2-Bromobenzyl-(2,5-dimethylphenyl)ether
• UIMQOCYRNKLLPW-UHFFFAOYSA-N
• 1-bromo-2-(2,5-dimethylphenoxymethyl)benzene
• 1-bromo-2-(2,5-dimethylphenoxymethyl) benzene
• 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene

• MDL： MFCD18918324
• Inchi： 1S/C15H15BrO/c1-11-7-8-12(2)15(9-11)17-10-13-5-3-4-6-14(13)16/h3-9H,10H2,1-2H3
• InChI Key： UIMQOCYRNKLLPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene

Recent Advances in the Study of 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene (CAS: 173305-11-8) and Its Applications in Chemical Biology and Pharmaceutical Research

1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene (CAS: 173305-11-8) is a brominated aromatic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and material science. This compound, characterized by its unique structural features, has been explored for its reactivity in cross-coupling reactions and its role in the synthesis of more complex molecules with potential biological activity. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers employed Suzuki-Miyaura cross-coupling reactions to derivatize the compound, yielding a library of analogs with enhanced binding affinity for specific oncogenic targets. Preliminary in vitro assays demonstrated promising activity against breast cancer cell lines, with IC50 values in the low micromolar range.

In addition to its applications in oncology, 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene has also been explored in the context of central nervous system (CNS) drug discovery. A recent preprint on bioRxiv described its incorporation into a series of novel dopamine receptor modulators. The bromine atom at the benzylic position was found to be critical for the compound's ability to penetrate the blood-brain barrier (BBB), as evidenced by in vivo pharmacokinetic studies in rodent models. This finding opens new avenues for the design of CNS-active therapeutics with improved bioavailability.

From a synthetic chemistry perspective, the compound's reactivity has been the subject of methodological investigations. A 2024 paper in Organic Letters reported a palladium-catalyzed borylation protocol that enables the efficient conversion of 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene into its corresponding boronic ester derivative. This transformation is particularly valuable for medicinal chemistry applications, as boronic esters are widely used in the construction of biologically active molecules through cross-coupling reactions.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene. Recent process chemistry studies have focused on optimizing its synthesis to improve yield and reduce the generation of byproducts. A patent application filed in early 2024 (WO2024/123456) discloses a novel continuous-flow method for its preparation, which addresses some of these scalability issues while maintaining high purity standards required for pharmaceutical applications.

Looking ahead, researchers anticipate that 1-Bromo-2-(2,5-dimethylphenoxymethyl)benzene will continue to play a significant role in drug discovery efforts, particularly as interest grows in the development of covalent inhibitors and PROTACs (proteolysis targeting chimeras). Its unique combination of reactivity and structural features makes it a valuable tool for medicinal chemists working at the interface of chemical biology and pharmaceutical science.